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Compound of Interest

Compound Name: 2-Butylphenol

Cat. No.: B3051182

Property 2-tert-Butylphenol 4-tert-Butylphenol
The tert-butyl group is at the The tert-butyl group is at the
Structure ortho position relative to the para position relative to the
hydroxyl group. hydroxyl group.

) Colorless to pale yellow liquid White solid at room
Physical State

at room temperature.[1][2] temperature.[3]
Melting Point -7 °C[2][4][5] 99.5 °C[3]
Boiling Point 224 °C[2][4][5] 239.8 °C[3]

Exhibits antagonistic effects on
Endocrine Activity human estrogen receptor o Known to have estrogenic
ndocrine Activi
(ER0) and androgen receptor activity.[3][7]

(AR).[6]

Intermediate in the production ) )
o ] Used in the production of
] of antioxidants (e.g., 2,6-di- ]
Primary Uses epoxy resins, polycarbonate
tert-butylphenol) and ] ) ]
resins, and phenolic resins.[3]
fragrances.[4]

Physicochemical Properties
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The positioning of the butyl group significantly influences the physical and chemical properties

of these isomers.

Table 1: Physical and Chemical Properties of

Butylphenol Isomers

2-tert- 4-tert- 2-n- 4-n- 2-sec-
Property
Butylphenol Butylphenol Butylphenol Butylphenol Butylphenol
CAS Number  88-18-6[4] 98-54-4[3] 3180-09-4[8] 1638-22-8[6] 89-72-5
Molecular C10H140[1][3] C10H140O[1][3]
C10H140[8][9] C10H140[6] C10H140
Formula [4] [4]
150.22 g/mol 150.221 150.22 g/mol 150.22 g/mol
Molar Mass 150.22 g/mol
[31[4] g/mol [3] [81[°] [6]
] Colorless to Colorless to
Colorless oil ) ] o
Appearance o White solid[3]  pale yellow Liquid[10] pale yellow
or liquid[1][4] o o
liquid[8] liquid[11]
Melting Point -7 °C[2][4][5] 99.5 °C[3] -20 °C[8] Not specified -20 °C[11]
N _ 224 °C[2][4] N 220-225
Boiling Point 239.8 °C[3] 235 °CJ[8] Not specified
[5] °C[11]
, 0.978 0.908 g/cm? N N N
Density Not specified Not specified Not specified
g/cm3[4] (at 20 °C)[3]
Moderately
o ) 276.4 mg/L Not )
Solubility in soluble/dissol 0.6 g/L (at 20 o Sparingly
) ) (at 25 °C, miscible[10]
Water ves in basic °O)[3] soluble[11]
est.)[8] [12]
water[1][4]
pKa Not specified Not specified Not specified Not specified Not specified
Spectroscopic Data
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Spectrum Type 2-Butylphenol Isomers 4-Butylphenol Isomers
Data available for 2-sec- Data available for 4-
1H NMR
Butylphenol.[13] Butylphenol.[6]
Data available for 2- Data available for 4-tert-
13C NMR
Butylphenol.[9] Butylphenol.[14]
GC-MS data available for 2- GC-MS data available for 4-

Mass Spectrometr
P Y Butylphenol.[9][15] Butylphenol.[6]

Data available for 4-

IR Spectroscopy Data available. Butylphenol.[6]
utylphenol.

Biological Activity and Toxicological Profile

The biological activities of butylphenol isomers, particularly their endocrine-disrupting potential,
are of significant interest. The substitution pattern on the phenol ring plays a crucial role in their
interaction with biological receptors.

Endocrine-Disrupting Effects

Studies have shown that the position of the alkyl group is a key determinant of estrogenicity,
with the para-substituted isomers generally exhibiting higher activity than ortho- or meta-
isomers.[16][17]

» 4-tert-Butylphenol has been identified as an endocrine disruptor with estrogenic properties.
[3][7][18] It can bind to and activate the estrogen receptor alpha (ERa), mimicking the effects
of estrogen.[3]

» 2-tert-Butylphenol, in contrast, has demonstrated moderate antagonistic effects on both
human estrogen receptor a (ERa) and the androgen receptor (AR) in a concentration-
dependent manner.[6]

Cytotoxicity

The cytotoxic effects of butylphenol isomers have been evaluated in various cell lines.
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ble 2: Toxicological : lohenol

2-tert- 4-tert- 2-n- 4-n- 2-sec-

Parameter
Butylphenol Butylphenol Butylphenol Butylphenol Butylphenol
Oral LD50 440 3250 . N
634 mg/kg|[8] Not specified Not specified
(rat) mg/kg[19] mg/kg[20]
Dermal LD50 - 2318 Not - -
) Not specified ] Not specified Not specified
(rabbit) mg/kg[21] determined[8]
) Irritant, )
Causes skin ) Corrosive,
potential ] )
burns, ) Questionable  severe skin
) endocrine N )
Hazards harmful if ) Not specified carcinogen. and eye
disruptor, o
swallowed or ) ) [10][12] irritant.[11]
) depigmenting
inhaled.[19] [22]

properties.[3]

Experimental Protocols
MTT Assay for Cytotoxicity Assessment

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric
method used to assess cell metabolic activity as an indicator of cell viability, proliferation, and
cytotoxicity.

Principle: In viable cells, mitochondrial dehydrogenases reduce the yellow tetrazolium salt MTT
to purple formazan crystals.[2][10] The amount of formazan produced is proportional to the
number of living cells, which can be quantified by measuring the absorbance of the solubilized
crystals.[19]

Protocol:

o Cell Seeding: Seed cells in a 96-well plate at a density of 2 x 10* cells/well and incubate for
16-24 hours to allow for attachment.[1]

o Compound Treatment: Treat the cells with various concentrations of the test compounds
(e.g., 2-butylphenol and 4-butylphenol isomers) and incubate for a specified period (e.g.,
24, 48, or 72 hours).[1]
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o MTT Addition: After incubation, remove the treatment medium and add 50 pL of MTT solution
(typically 5 mg/mL in phosphate-buffered saline) to each well. Incubate for 4 hours at 37°C.

[1]

o Formazan Solubilization: Remove the MTT solution and add 150 uL of a solubilizing agent,
such as dimethyl sulfoxide (DMSO), to each well to dissolve the formazan crystals.[1][19]

o Absorbance Measurement: Measure the absorbance of the solution in each well using a
microplate reader at a wavelength of 570 nm.[1][2] A reference wavelength of 630 nm can be
used to subtract background absorbance.[23]

Yeast Estrogen Screen (YES) Assay for Estrogenic
Activity

The YES assay is a reporter gene assay that utilizes genetically modified yeast
(Saccharomyces cerevisiae) to detect substances with estrogenic activity.

Principle: The yeast strain is co-transformed with a human estrogen receptor (hER) gene and
an expression plasmid containing estrogen response elements (ERES) coupled to a reporter
gene (e.g., lacZ for B-galactosidase).[12] When an estrogenic compound binds to the hER, the
receptor-ligand complex binds to the ERESs, inducing the expression of the reporter gene. The
resulting enzyme activity can be measured colorimetrically.[12]

Protocol:
¢ Yeast Culture Preparation: Prepare a liquid culture of the recombinant yeast strain.

o Assay Setup: In a 96-well plate, add the yeast culture, a growth medium, a chromogenic
substrate for the reporter enzyme (e.g., CPRG for B-galactosidase), and serial dilutions of
the test compounds.

¢ Incubation: Incubate the plate at 30°C for 3-7 days.

o Measurement: Monitor the color change in the wells. The intensity of the color, which is
proportional to the estrogenic activity, can be quantified by measuring the absorbance at a
specific wavelength (e.g., 540 nm for CPRG).
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o Data Analysis: Construct dose-response curves and calculate the ECso values (the
concentration that elicits 50% of the maximal response) to determine the estrogenic potency
of the compounds relative to a standard estrogen like 17(3-estradiol.

Androgen Receptor (AR) Antagonism Assay

This assay is used to identify compounds that inhibit the binding of androgens to the androgen
receptor and subsequent transcriptional activation.

Principle: A mammalian or yeast cell line is engineered to express the human androgen
receptor (hAR) and a reporter gene (e.qg., luciferase or CAT) under the control of an androgen-
responsive promoter.[9][24] The cells are co-treated with a known AR agonist (e.g.,
dihydrotestosterone, DHT) and the test compound. A decrease in the reporter gene expression
compared to the agonist-only control indicates AR antagonistic activity.[9]

Protocol:

e Cell Culture and Transfection: Culture a suitable cell line (e.g., CV-1) and transiently
transfect with an hAR expression plasmid and a reporter plasmid containing an androgen-
responsive element.[9]

o Compound Treatment: Treat the transfected cells with a fixed concentration of an AR agonist
(e.g., DHT) and varying concentrations of the test compound.[9]

e |ncubation: Incubate the cells for 24-48 hours.

e Lysis and Reporter Assay: Lyse the cells and measure the reporter enzyme activity (e.g.,
luciferase or CAT activity).

o Data Analysis: Plot the reporter activity against the concentration of the test compound to
determine the ICso value (the concentration that causes 50% inhibition of the agonist-
induced activity).[9]

Signaling Pathways and Experimental Workflows

Visualizing the molecular interactions and experimental processes can aid in understanding the
mechanisms of action of these compounds.
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Anticancer Signaling Pathway of 2,4-Di-tert-butylphenol
(2,4-DTBP)

2,4-DTBP, a related compound, has been shown to induce apoptosis in cancer cells through
the intrinsic pathway.

activates

downregulates Bcl-2 inhibits " X
24-DTBP  |--==--==8====% (Anti-apoptotic) [t > Mitochondria

Click to download full resolution via product page

Caption: Proposed anticancer signaling pathway of 2,4-Di-tert-butylphenol.

Experimental Workflow for Cytotoxicity Assessment

The following diagram illustrates the general workflow for assessing the cytotoxicity of phenolic
compounds using an MTT assay.
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Caption: General workflow for an MTT-based cytotoxicity assay.
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Conclusion

The isomeric position of the butyl group on the phenol ring profoundly impacts the
physicochemical and biological properties of 2- and 4-butylphenol. 4-tert-Butylphenol is a solid
with known estrogenic activity, making it a compound of interest in studies of endocrine
disruption. In contrast, 2-tert-butylphenol is a liquid that exhibits antagonistic effects on both
estrogen and androgen receptors. These differences underscore the importance of considering
the specific isomeric structure when evaluating the biological effects and potential applications
of butylphenols in research and drug development. Further comparative studies on the n-butyl
and sec-butyl isomers are warranted to provide a more complete understanding of this class of
compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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